
Efficacy and Safety Comparison of Lupus
Nephritis Induction Therapies

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Voclosporin

CAS No.: 515814-00-3

Cat. No.: S1935113

Get Quote

The table below summarizes key efficacy and safety outcomes for various induction treatments, based on a

Bayesian NMA of randomized controlled trials (RCTs) [1].

Treatment Regimen
Complete Remission (Odds Ratio
vs. Monotherapy)

Rank for
Efficacy
(SUCRA
score)

Rank for
Safety
(SUCRA
score)

Tacrolimus + MMF OR 2.85 (95% CrI 1.87-4.39) [1] 1st (0.942) [1] 3rd (0.081) [1]

Voclosporin + MMF More effective than monotherapy;

OR 1.43 vs. Tacrolimus+MMF (95%
CrI 0.80-2.57) [1]

2nd (0.558) [1] 2nd (0.517) [1]

MMF or
Cyclophosphamide
(Monotherapy)

Reference [1] 3rd (0.001) [1] 1st (0.903) [1]

Key insights from the table:

Comparative Efficacy: The NMA found that Tacrolimus + MMF is likely the most effective regimen
for achieving complete remission, ranking higher than Voclosporin + MMF [1].
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Safety Profile: Monotherapy with MMF or cyclophosphamide has the most favorable safety profile.

While Voclosporin + MMF appears to have a better safety ranking than Tacrolimus + MMF,
combining any drug with MMF increases the risk of serious adverse events compared to

monotherapy [1].

A more recent (2025) frequentist NMA with high-certainty evidence confirms that Voclosporin combined

with mycophenolic acid analogs (MPAA, e.g., MMF) significantly increases the rate of complete renal

response compared to MPAA alone [2].

Supporting Trial Data for Voclosporin

The findings of the NMAs are supported by individual phase 3 clinical trials.

AURORA 1 Trial: This pivotal trial demonstrated that Voclosporin + MMF + low-dose steroids was
significantly more effective than placebo + MMF + low-dose steroids. At 52 weeks, 41% of patients in

the Voclosporin group achieved complete renal response, compared to 23% in the placebo group
(OR 2.65; 95% CI 1.64-4.27) [3] [4].

Safety in AURORA 1: The incidence of serious adverse events was balanced between the
Voclosporin and placebo groups (21% each), indicating a comparable safety profile when added to

background therapy [3] [4].

Network Meta-Analysis Methodology

Understanding the methodology is crucial for interpreting NMA results. The following diagram illustrates

the core workflow and logical structure of an NMA.
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Network Meta-Analysis Workflow and Structure
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Key Methodological Steps [5]:

Define the Network: The research question is framed using the PICO framework. All relevant
treatments for the condition (e.g., Voclosporin, Tacrolimus, MMF) form the "network" [5].
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Systematic Review: A comprehensive literature search identifies all RCTs comparing any of the

treatments within the network [5].
Evaluate Transitivity: This critical assumption means that studies comparing different treatments are

similar enough in all important aspects (e.g., patient population, trial design) other than the treatments
being compared. Violations can bias results [5].

Construct Network Geometry: A network graph (like the one below) visually represents which
treatments have been compared head-to-head (direct evidence) and how they are connected through

common comparators for indirect comparisons [5].
Statistical Synthesis: Using specific statistical models, the NMA simultaneously combines direct

evidence (from head-to-head trials) and indirect evidence (estimated via common comparators) to
generate a set of comparative effect estimates between all treatments [5].

Ranking and Certainty: Treatments are often ranked for each outcome using statistics like the
Surface Under the Cumulative Ranking curve (SUCRA). The certainty of these estimates is assessed

using frameworks like GRADE [5] [6].

Visualization of the Evidence Network

The following diagram illustrates a simplified evidence network based on the included NMA, showing

available direct comparisons and connections for indirect evidence [1].

Simplified Evidence Network for Lupus Nephritis Treatments
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Interpreting the diagram:

Nodes represent treatments, with colors indicating drug classes.
Solid lines represent direct comparisons from existing head-to-head RCTs [1].

Dashed line represents an indirect comparison. Since Voclosporin+MMF and Tacrolimus+MMF
have not been compared in a direct trial, their relative efficacy is estimated indirectly through their

common comparison with MMF monotherapy [1] [5].

Key Clinical and Research Implications

Combination Therapy is Key: Evidence strongly supports combination therapies over monotherapy
for better efficacy, albeit with a trade-off in safety [1] [2].

Consider the Entire Profile: Choosing between Tacrolimus and Voclosporin requires balancing the
potentially higher efficacy of Tacrolimus against the potentially better safety ranking of Voclosporin
[1] [7].
Addressing Evidence Gaps: The relative effectiveness of Voclosporin versus Tacrolimus is based

on limited indirect evidence. A head-to-head randomized controlled trial is needed for a definitive
comparison [1] [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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